3-(4-oxo-4H-pyrido[2,1-c][1,2,4]triazin-3-yl)propanoic acid

Specification

• CAS No.: 1401319-09-2
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.2
• IUPAC Name: 3-(4-oxopyrido[2,1-c][1,2,4]triazin-3-yl)propanoic acid
• Standard InChI: InChI=1S/C10H9N3O3/c14-9(15)5-4-7-10(16)13-6-2-1-3-8(13)12-11-7/h1-3,6H,4-5H2,(H,14,15)
• Standard InChI Key: QPFJKTFPFHCEHJ-UHFFFAOYSA-N
• SMILES: C1=CC2=NN=C(C(=O)N2C=C1)CCC(=O)O

Introduction

3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanoic acid is a heterocyclic compound that combines elements of pyridine and triazine rings with a propanoic acid moiety. This compound is of interest in medicinal chemistry due to its potential biological activities and structural versatility.

Synthesis Methods

The synthesis of 3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanoic acid typically involves multi-step reactions starting from appropriate precursors. While specific detailed synthetic routes are not widely documented, the general approach involves cyclization reactions to form the pyrido-triazine core, followed by attachment of the propanoic acid moiety.

Biological Activities

Research on the biological activities of 3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanoic acid is limited, but compounds with similar structures have shown promising results in medicinal chemistry. The pyrido-triazine core is known for its ability to interact with various biological targets, suggesting potential applications in therapeutic areas such as antimicrobial and anticancer treatments.

Biological Activity Comparison Table

Compound	Biological Activity
Pyrido-triazine derivatives	Antimicrobial, anticancer potential
Related propanoic acid derivatives	Potential therapeutic applications

Chemical Reactivity

3-(4-oxo-4H-pyrido[2,1-c]triazin-3-yl)propanoic acid can undergo various chemical reactions due to its functional groups. These include oxidation, reduction, and substitution reactions, which can modify the compound's structure and enhance its reactivity.

Chemical Reactivity Table

Reaction Type	Description
Oxidation	Introduction of additional functional groups
Reduction	Conversion of oxo groups to hydroxyl groups
Substitution	Introduction of new substituents onto the pyrido-triazine core